Cas no 2229621-72-9 ({1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol)

{1-(1H-1,2,4-Triazol-3-yl)methylcyclopropyl}methanol is a heterocyclic compound featuring a cyclopropylmethyl group linked to a 1,2,4-triazole moiety, with a hydroxymethyl substituent. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of both the triazole ring and the cyclopropane group enhances its utility as a versatile intermediate, offering opportunities for further functionalization. The hydroxymethyl group provides a handle for derivatization, enabling the synthesis of more complex molecules. Its stability and well-defined stereochemistry make it suitable for use in asymmetric synthesis and drug discovery. The compound’s balanced lipophilicity and polarity may also contribute to favorable pharmacokinetic properties in bioactive molecules.
{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol structure
2229621-72-9 structure
Product Name:{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol
CAS No:2229621-72-9
MF:C7H11N3O
MW:153.181740999222
CID:5916527
PubChem ID:165783393
Update Time:2025-05-22

{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol
    • 2229621-72-9
    • {1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanol
    • EN300-1811316
    • Inchi: 1S/C7H11N3O/c11-4-7(1-2-7)3-6-8-5-9-10-6/h5,11H,1-4H2,(H,8,9,10)
    • InChI Key: YVADBYNOUJPRAQ-UHFFFAOYSA-N
    • SMILES: OCC1(CC2=NC=NN2)CC1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.8Ų

{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol Pricemore >>

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{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol Related Literature

Additional information on {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol (CAS No. 2229621-72-9): Properties, Applications, and Innovations

The compound {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol (CAS No. 2229621-72-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl ring with a 1,2,4-triazole moiety, offering versatile reactivity and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging uses, while addressing trending topics such as green chemistry, drug discovery, and sustainable agrochemicals.

One of the most searched questions about {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol revolves around its synthetic routes. Researchers often explore its preparation via multistep organic synthesis, involving cyclopropanation and triazole ring formation. Recent advancements highlight the use of catalytic methods to improve yield and reduce waste, aligning with the principles of green chemistry. The compound’s stereochemistry and hydrogen-bonding capacity also make it a candidate for chiral auxiliaries in asymmetric synthesis.

In the realm of pharmaceutical applications, CAS No. 2229621-72-9 has been investigated as a building block for bioactive molecules. Its 1,2,4-triazole core is known to exhibit antifungal and antiviral properties, sparking interest in its potential role in drug development. For instance, derivatives of this compound are being studied for their efficacy against resistant pathogens, a hot topic in antibiotic research. Additionally, its methanol functional group allows for further derivatization, enabling the creation of prodrugs or targeted delivery systems.

The agrochemical industry has also taken note of {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol, particularly in the development of next-generation pesticides. With growing concerns about environmental sustainability, researchers are focusing on compounds that offer high efficacy with minimal ecological impact. The triazole ring’s ability to disrupt fungal cell membranes makes this compound a promising candidate for crop protection formulations. Searches for low-toxicity fungicides and biodegradable agrochemicals often lead to discussions about such innovative molecules.

From a material science perspective, the rigid cyclopropyl structure of CAS No. 2229621-72-9 contributes to its potential in designing high-performance polymers. Its incorporation into polymer backbones can enhance thermal stability and mechanical strength, addressing the demand for advanced materials in aerospace and electronics. This aligns with the surge in searches for lightweight composites and heat-resistant polymers.

In conclusion, {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanol (CAS No. 2229621-72-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas like green synthesis and sustainable technology. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.

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